Cas no 116183-79-0 ((S)-1-Benzyl-3-[(p-tolylsulfonyl)oxy]pyrrolidine)

• Product Name: (S)-1-Benzyl-3-[(p-tolylsulfonyl)oxy]pyrrolidine
• CAS No: 116183-79-0
• MF: C₁₈H₂₁NO₃S
• MW: 331.429243803024
• MDL: MFCD09955072
• CID: 63202
• PubChem ID: 10382042
• Update Time: 2025-06-13

(S)-1-Benzyl-3-[(p-tolylsulfonyl)oxy]pyrrolidine Chemical and Physical Properties

Names and Identifiers

• (S)-1-Benzyl-3-[(p-tolylsulfonyl)oxy]pyrrolidine
• [(3S)-1-benzylpyrrolidin-3-yl] 4-methylbenzenesulfonate
• TOLUENE-4-SULFONIC ACID (S)-1-BENZYL-PYRROLIDIN-3-YL ESTER
• (3S)-3--1-(phenylmethyl)pyrrolidine
• (S)-1-Benzyl-3-(p-toluenesulfonyloxy)pyrrolidine
• (S)-toluene-4-sulfonic acid 1-benzyl-pyrrolidin-3-yl ester
• 3(S)-(4-m
• 3-Pyrrolidinol,1-(phenylmethyl)-, 4-methylbenzenesulfonate (ester), (S)-
• AG-D-37489
• AM90783
• CTK0H3030
• KB-61797
• Toluene-4-sulfonic acid (S)-1-benzylpyrrolidin-3-yl ester
• (S)-1-Benzyl-3-((p-tolylsulfonyl)oxy)-pyrrolidine
• 3-Pyrrolidinol,1-(phenylmethyl)-, 4-methylbenzenesulfonate (ester), (3S)- (9CI)
• [(3S)-1-benzylpyrrolidin-3-yl]
• A907005
• AKOS026671518
• DTXSID90439067
• DFFINYKUAYHRBO-KRWDZBQOSA-N
• Toluene-4-sulfonicacid(S)-1-benzyl-pyrrolidin-3-ylester
• (S)-Benzyl-3-(p-toluenesulfonyloxy)pyrrolidine
• (3S)-1-Benzylpyrrolidin-3-yl 4-methylbenzene-1-sulfonate
• MFCD09955072
• SCHEMBL952495
• 116183-79-0
• (S)-1-BENZYLPYRROLIDIN-3-YL 4-METHYLBENZENESULFONATE
• AS-72748
• F86928
• (S)-1-benzylpyrrolidin-3-yl toluene-4-sulphonate
• (S)-1-Benzyl-3-[(p-tolylsulfonyl)oxy]-pyrrolidine

• MDL： MFCD09955072
• Inchi： 1S/C18H21NO3S/c1-15-7-9-18(10-8-15)23(20,21)22-17-11-12-19(14-17)13-16-5-3-2-4-6-16/h2-10,17H,11-14H2,1H3/t17-/m0/s1
• InChI Key： DFFINYKUAYHRBO-KRWDZBQOSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O[C@@H]1CN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 331.12400
• Monoisotopic Mass: 331.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 54.99000
• LogP: 3.99350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on (S)-1-Benzyl-3-[(p-tolylsulfonyl)oxy]pyrrolidine

Comprehensive Overview of (S)-1-Benzyl-3-[(p-tolylsulfonyl)oxy]pyrrolidine (CAS No. 116183-79-0)

(S)-1-Benzyl-3-[(p-tolylsulfonyl)oxy]pyrrolidine (CAS No. 116183-79-0) is a chiral pyrrolidine derivative widely utilized in asymmetric synthesis and pharmaceutical research. This compound features a benzyl group at the 1-position and a p-tolylsulfonyloxy moiety at the 3-position, making it a versatile intermediate for constructing complex molecular architectures. Its enantioselective properties are particularly valuable in the development of bioactive molecules, including kinase inhibitors and GPCR modulators, which are currently trending in drug discovery.

The growing demand for chiral auxiliaries and sulfonate esters in organic synthesis has spotlighted compounds like (S)-1-Benzyl-3-[(p-tolylsulfonyl)oxy]pyrrolidine. Researchers frequently search for "pyrrolidine derivatives in asymmetric catalysis" or "sulfonyloxy group applications," reflecting its relevance in modern chemistry. This compound’s stability under mild reaction conditions aligns with the industry’s shift toward green chemistry and sustainable methodologies, addressing environmental concerns while maintaining efficiency.

In pharmaceutical applications, (S)-1-Benzyl-3-[(p-tolylsulfonyl)oxy]pyrrolidine serves as a key precursor for N-heterocyclic scaffolds, which are pivotal in designing CNS-targeting drugs and antiviral agents. Recent studies highlight its role in optimizing drug bioavailability and metabolic stability, topics frequently queried in academic and industrial databases. Its stereochemical purity (>98% ee) ensures reproducibility in preclinical trials, a critical factor for regulatory compliance.

From a synthetic perspective, this compound’s tosylate leaving group facilitates nucleophilic substitution reactions, enabling the construction of C-C and C-N bonds. Such transformations are central to fragment-based drug design (FBDD), a hot topic in AI-driven drug discovery. Computational chemists often explore "tosylate reactivity in SN2 reactions" or "chiral pyrrolidines in medicinal chemistry," underscoring its interdisciplinary importance.

Handling and storage recommendations for CAS No. 116183-79-0 emphasize inert atmospheres and low temperatures to preserve its chemical integrity. Analytical techniques like HPLC and chiral SFC are employed to verify its purity, addressing common user queries about "quality control for chiral intermediates." As the pharmaceutical industry increasingly adopts continuous flow chemistry, this compound’s compatibility with such systems further enhances its appeal.

In summary, (S)-1-Benzyl-3-[(p-tolylsulfonyl)oxy]pyrrolidine exemplifies the convergence of chiral technology and drug development. Its multifaceted applications—from catalysis to therapeutics—align with current trends like precision medicine and catalysis innovation, ensuring its continued prominence in scientific literature and industrial workflows.